Cas no 110380-42-2 (1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-)

1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- structure
110380-42-2 structure
Product Name:1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
CAS No:110380-42-2
MF:C12H7N3O3S
MW:273.267280817032
CID:1193207
Update Time:2024-08-02

1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
    • 2-(4-nitrophenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
    • Inchi: 1S/C12H7N3O3S/c16-15(17)9-5-3-8(4-6-9)11-13-14-12(18-11)10-2-1-7-19-10/h1-7H
    • InChI Key: DHVSQLICXHFNHX-UHFFFAOYSA-N
    • SMILES: O1C(C2SC=CC=2)=NN=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 273.02091
  • Monoisotopic Mass: 273.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 82.06
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd